![molecular formula C24H40N2O B4010412 N-[1-(6-tert-butyl-1,1-dimethyl-2,3-dihydro-1H-inden-4-yl)ethyl]-N-[3-(dimethylamino)propyl]acetamide](/img/structure/B4010412.png)
N-[1-(6-tert-butyl-1,1-dimethyl-2,3-dihydro-1H-inden-4-yl)ethyl]-N-[3-(dimethylamino)propyl]acetamide
Description
The study and development of complex organic molecules like "N-[1-(6-tert-butyl-1,1-dimethyl-2,3-dihydro-1H-inden-4-yl)ethyl]-N-[3-(dimethylamino)propyl]acetamide" involve understanding their synthesis, structure, and properties. These compounds often find applications in material science, pharmaceuticals, and chemical research due to their unique functionalities.
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, including reduction, acetylation, ethylation, and condensation. An example includes the improvement and synthesis of N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide, showcasing a process that yielded a high purity compound suitable for scale-up production (Gong Fenga, 2007).
Molecular Structure Analysis
The molecular structure of these compounds can be determined using various spectroscopic methods and crystallography. For instance, the crystal structure and DFT study of (E)-N2,N2-dimethyl-6-styryl-1,3,5-triazine-2,4-diamine and similar molecules reveal detailed insights into their conformations and electronic structures, aiding in understanding their chemical behavior (Yiding Geng et al., 2023).
Chemical Reactions and Properties
These molecules undergo various chemical reactions, including hydrolysis, acylation, and nucleophilic substitution, which are critical for their functional modifications and applications. For example, the chemistry and synthetic utility of α-(Dimethylamino)benzylidene acetals highlight their role as intermediates in synthetic chemistry (S. Hanessian & E. Moralioglu, 1972).
Physical Properties Analysis
The physical properties, such as densities, viscosities, and refractive indices, are crucial for understanding the behavior of these compounds in different environments and applications. Studies on binary and ternary mixtures involving N,N-Dimethylacetamide provide valuable data on these aspects (H. I. and K. Khanlarzadeh, 2006).
properties
IUPAC Name |
N-[1-(6-tert-butyl-1,1-dimethyl-2,3-dihydroinden-4-yl)ethyl]-N-[3-(dimethylamino)propyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H40N2O/c1-17(26(18(2)27)14-10-13-25(8)9)21-15-19(23(3,4)5)16-22-20(21)11-12-24(22,6)7/h15-17H,10-14H2,1-9H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCOZBPNEDRFXGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C2CCC(C2=CC(=C1)C(C)(C)C)(C)C)N(CCCN(C)C)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H40N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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